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Introduction
SAHM1 (Stapled α-Helical Peptide derived from Mastermind-like 1) is a synthetic, cell-

permeable peptide that acts as a potent and specific inhibitor of the Notch signaling pathway.[1]

[2] By mimicking a critical α-helical region of the Notch coactivator MAML1, SAHM1 disrupts

the formation of the Notch transactivation complex, a key downstream effector of the pathway.

[1][3] This targeted interference with a crucial protein-protein interaction has positioned SAHM1
as a valuable research tool and a potential therapeutic agent in Notch-driven pathologies, such

as T-cell acute lymphoblastic leukemia (T-ALL) and allergic asthma.[1][4] This guide provides a

comprehensive overview of SAHM1's target binding, specificity, and the experimental

methodologies used for its characterization.

Core Mechanism: Targeting the Notch Transcription
Factor Complex
The canonical Notch signaling pathway culminates in the nucleus, where the intracellular

domain of the Notch receptor (ICN1) forms a ternary complex with the DNA-binding protein

CSL (CBF1/Su(H)/Lag-1) and the coactivator MAML1.[1][4] This complex is essential for the

transcription of Notch target genes. SAHM1 is designed to competitively inhibit the binding of

MAML1 to the ICN1-CSL complex, thereby preventing transcriptional activation.[1][4]
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Signaling Pathway
The following diagram illustrates the mechanism of Notch signaling and the inhibitory action of

SAHM1.
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SAHM1 inhibits the Notch signaling pathway.

Quantitative Analysis of Target Binding
The binding affinity of SAHM1 to its target has been quantified using various biophysical and

biochemical assays. The key quantitative data are summarized in the table below.
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Parameter Value Method
Target
Complex

Reference

Binding Affinity

(Kd)
0.12 ± 0.02 µM

Fluorescence

Polarization
RAMANK–CSL [1]

Inhibitory Conc.

(IC50)
6.5 ± 1.6 µM

Luciferase

Reporter Gene

Assay

NOTCH1-

dependent

transcription

[1][3]

Specificity of SAHM1
The specificity of SAHM1 for the Notch pathway is a critical aspect of its utility as a research

tool and potential therapeutic.

Competitive Inhibition: SAHM1 directly competes with MAML1 for binding to the ICN1-CSL

complex.[1]

Mutant Controls: Mutant versions of the peptide, such as SAHM1-D1 and SAHM1-D2, which

have altered amino acid sequences, show significantly reduced binding and inhibitory

activity, demonstrating the sequence-specific nature of the interaction.[1]

Gene Expression Profiling: Gene set enrichment analysis (GSEA) has shown a strong

correlation between the genes downregulated by SAHM1 and those suppressed by gamma-

secretase inhibitors (GSIs), which are known inhibitors of the Notch pathway. This indicates

that the primary target of SAHM1 is indeed the Notch signaling cascade.[1][3]

Cellular Selectivity: In T-ALL cell lines, SAHM1 induces anti-proliferative effects specifically in

cells dependent on Notch signaling for their growth.[1]

It is important to note that while the evidence strongly supports the on-target activity of SAHM1,

at least one study has questioned its Notch inhibitory effects in certain reporter gene and T-ALL

cell assays, suggesting that its activity may be cell-context dependent.[5]

Experimental Protocols
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Detailed methodologies are essential for the replication and validation of findings related to

SAHM1. Below are the protocols for key experiments used to characterize SAHM1's binding

and specificity.

Fluorescence Polarization (FP) Assay for Binding
Affinity
This assay quantitatively measures the binding of fluorescently labeled SAHM1 to its target

protein complex.

Preparation

Binding Reaction

Measurement

Data Analysis

Prepare FITC-SAHM1 and
RAMANK-CSL complex

Incubate FITC-SAHM1 with
varying concentrations of
RAMANK-CSL complex

Measure fluorescence polarization
in a microplate reader

Plot polarization vs. concentration
and fit to a binding curve

Determine the dissociation
constant (Kd)

 

Cell Culture & Lysis

Immunoprecipitation

Analysis

Treat cells (e.g., KOPT-K1)
with SAHM1 or control

Lyse cells to release
protein complexes

Incubate lysate with an
antibody against MAML1

Capture antibody-protein
complexes with Protein A/G beads

Elute bound proteins
from the beads

Analyze eluted proteins by
Western blot for ICN1 and CSL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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